Cas no 52460-99-8 (2-Amino-2,2-diphenylacetonitrile)

• Product Name: 2-Amino-2,2-diphenylacetonitrile
• CAS No: 52460-99-8
• MF: C₁₄H₁₂N₂
• MW: 208.258482933044
• MDL: MFCD31391066
• CID: 1577255
• Update Time: 2025-06-22

2-Amino-2,2-diphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-amino-a-phenyl-
• Glycinonitrile, 2,2-diphenyl-
• 2-amino-2,2-diphenylacetonitrile
• Aminodiphenylacetonitril
• Aminodiphenylacetonitrile
• alpha,alpha-Diphenyl-alpha-aminoacetonitrile
• 2-Amino-2,2-diphenylacetonitrile

• MDL： MFCD31391066
• Inchi： 1S/C14H12N2/c15-11-14(16,12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10H,16H2
• InChI Key： XLHAFLQPSYZDOK-UHFFFAOYSA-N
• SMILES： NC(C#N)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 208.100048391 g/mol
• Monoisotopic Mass: 208.100048391 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8
• Molecular Weight: 208.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylacetonitriles

Additional information on 2-Amino-2,2-diphenylacetonitrile

Professional Introduction to 2-Amino-2,2-diphenylacetonitrile (CAS No. 52460-99-8)

2-Amino-2,2-diphenylacetonitrile, with the chemical formula C₁₄H₁₁N, is a significant intermediate in organic synthesis and pharmaceutical research. Its molecular structure, featuring a nitrile group and two phenyl rings attached to an amino-substituted carbon, makes it a versatile building block for various chemical transformations. This compound has garnered attention in the scientific community due to its utility in the synthesis of complex molecules, particularly in medicinal chemistry and materials science.

TheCAS number 52460-99-8 uniquely identifies this compound and distinguishes it from other chemical entities. This alphanumeric identifier is essential for accurate documentation, regulatory compliance, and cross-referencing in scientific literature. The nitrile functionality in 2-Amino-2,2-diphenylacetonitrile allows for further functionalization via hydrolysis or reduction, enabling the synthesis of amines and carboxylic acids, respectively. Such transformations are pivotal in drug development, where precise control over molecular structure is critical.

In recent years, 2-Amino-2,2-diphenylacetonitrile has been explored in the synthesis of biologically active compounds. Its aromatic system and electron-withdrawing nitrile group make it an attractive precursor for designing molecules with specific pharmacological properties. For instance, derivatives of this compound have been investigated for their potential antimicrobial and anti-inflammatory effects. The phenyl rings contribute to hydrophobic interactions, which can influence the binding affinity of drug candidates to biological targets.

One of the most compelling applications of 2-Amino-2,2-diphenylacetonitrile lies in its role as a precursor for heterocyclic compounds. Heterocycles are ubiquitous in pharmaceuticals due to their ability to mimic natural biomolecules and interact with biological systems effectively. Researchers have utilized this compound to synthesize fused ring systems, such as benzodiazepines and quinolines, which are known for their therapeutic efficacy. The versatility of 2-Amino-2,2-diphenylacetonitrile in constructing such complex structures underscores its importance in synthetic chemistry.

The chemical reactivity of 2-Amino-2,2-diphenylacetonitrile is further enhanced by its ability to participate in condensation reactions with aldehydes and ketones. These reactions yield imines and enamines, which can be subsequently transformed into amides or other functional groups. Such pathways are frequently employed in the total synthesis of natural products and novel drug candidates. The presence of two phenyl rings also allows for selective cross-coupling reactions, such as Suzuki-Miyaura couplings, expanding the synthetic toolkit available to medicinal chemists.

Advances in computational chemistry have also facilitated the design of new derivatives of 2-Amino-2,2-diphenylacetonitrile. Molecular modeling studies predict that modifications to its structure can enhance its binding affinity to specific biological targets. For example, computational screening has identified that introducing electron-donating groups at the amino position can improve solubility while maintaining bioactivity. Such insights are guiding experimental efforts to optimize lead compounds for drug development.

In materials science, 2-Amino-2,2-diphenylacetonitrile has been explored for its potential applications in polymer synthesis. Its ability to form stable intermediates contributes to the development of high-performance polymers with tailored properties. For instance, polymers derived from this compound exhibit enhanced thermal stability and mechanical strength, making them suitable for use in aerospace and automotive industries. The aromatic nature of its structure also lends itself to applications in organic electronics, where conjugated polymers play a crucial role.

The industrial production of CAS No 52460-99-8 is typically achieved through multi-step organic synthesis pathways. These processes often involve catalytic hydrogenation or palladium-catalyzed reactions to introduce or modify functional groups. Ensuring high purity and yield is critical for pharmaceutical applications, where impurities can affect safety and efficacy. Advances in green chemistry have also influenced the synthesis of this compound, with efforts focused on minimizing waste and reducing energy consumption.

Future research directions for 2-Amino-2,2-diphenylacetonitrile may explore its role in developing next-generation therapeutics. The growing interest in targeted therapies has spurred investigations into small molecules that can selectively modulate biological pathways. Derivatives of this compound could serve as scaffolds for designing drugs that interact with proteins or nucleic acids with high precision. Additionally, its potential as a precursor for photodynamic therapy agents is an emerging area of investigation.

The impact of CAS No 52460-99-8 extends beyond academia into industrial applications. Pharmaceutical companies rely on intermediates like this compound to streamline drug discovery pipelines efficiently. Its broad utility as a building block reduces the need for multiple synthetic steps, saving time and resources during development. As synthetic methodologies continue to evolve, the role of versatile intermediates such as strong 3-amino 3 diphenyl acetonitrile will undoubtedly expand further.

In conclusion, 52460 99 8 remains a cornerstone in organic synthesis due to its reactivity and structural versatility。 Its contributions span multiple fields， from pharmaceuticals to materials science， underscoring its enduring significance。 As research progresses， new applications and derivatives will continue to emerge， solidifying its place as an indispensable tool for scientists worldwide。